Cas no 160456-54-2 (2-Pentenal,3-methyl-4-oxo-, (E)- (9CI))

• Product Name: 2-Pentenal,3-methyl-4-oxo-, (E)- (9CI)
• CAS No: 160456-54-2
• MF: C₆H₈O₂
• MW: 112.126522064209
• CID: 109500
• PubChem ID: 6064266
• Update Time: 2025-04-18

2-Pentenal,3-methyl-4-oxo-, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Pentenal,3-methyl-4-oxo-, (E)- (9CI)
• NSC-207806
• SCHEMBL9609488
• 2-Pentenal, 3-methyl-4-oxo-, (E)- (9CI)
• NSC207806
• 160456-54-2
• (E)-3-methyl-4-oxopent-2-enal

• Inchi： 1S/C6H8O2/c1-5(3-4-7)6(2)8/h3-4H,1-2H3/b5-3+
• InChI Key： PEBMIJGMJUFNQE-HWKANZROSA-N
• SMILES： O=C(C)/C(=C/C=O)/C

Computed Properties

• Exact Mass: 112.05244
• Monoisotopic Mass: 112.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14